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Compound of Interest

Compound Name: 2,3-Dichlorobutanal

Cat. No.: B13803849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dichlorobutanal, identified by CAS number 55775-41-2, is a chlorinated aldehyde with the

molecular formula C4H6Cl2O.[1][2] This technical guide provides a comprehensive overview of

its chemical and physical properties, synthesis methodologies, and known applications. While

the compound is utilized as a chemical intermediate and solvent, publicly available data on its

specific biological activities and mechanisms of action are limited.[1][3] This document aims to

consolidate the existing knowledge for scientific and research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,3-Dichlorobutanal is presented in

Table 1. These properties are essential for handling, storage, and application in a laboratory or

industrial setting.
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Property Value Source

Molecular Formula C4H6Cl2O [1][2]

Molecular Weight 140.99 g/mol [2]

IUPAC Name 2,3-dichlorobutanal [2]

Synonyms
Butanal, 2,3-dichloro-; 2,3-

dichloro-butyraldehyde
[2]

Appearance
Colorless liquid with a pungent

odor
[1]

Boiling Point 189.51°C (estimate) [1]

Density 1.2666 g/cm³ [1]

Flash Point 60.8°C [1]

Vapor Pressure 1.86 mmHg at 25°C [1]

Refractive Index 1.4618 (estimate) [1]

Canonical SMILES CC(C(C=O)Cl)Cl [2]

InChI Key
KYBNZGCYBVOCEO-

UHFFFAOYSA-N
[2]

Synthesis and Reactivity
2,3-Dichlorobutanal is a reactive aldehyde due to the presence of the carbonyl group and the

two chlorine atoms, which influence its chemical behavior.

Synthesis Methodologies
Several synthetic routes for 2,3-Dichlorobutanal have been described.[3] The selection of a

specific method may depend on the desired yield, purity, and available starting materials.

Experimental Protocol: Halogenation of Butanal

Starting Material: Butanal.
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Reagent: Chlorine gas (Cl2) or other chlorinating agents.

Procedure: The chlorination reaction is typically carried out by bubbling chlorine gas through

butanal, often in the presence of a catalyst or under specific temperature and light conditions

to facilitate the substitution reaction at the alpha and beta positions of the aldehyde.

Purification: The resulting product mixture is then purified, commonly through distillation, to

isolate 2,3-Dichlorobutanal.

Other Synthetic Routes:[3]

Chlorination of 1,3-Butadiene: This method involves the addition of chlorine to 1,3-butadiene,

followed by oxidation of the resulting dichlorinated alkene to form the aldehyde.

From Butyric Acid Derivatives: Chemical transformations starting from butyric acid

derivatives through halogenation and subsequent reduction can also yield 2,3-
Dichlorobutanal.

A generalized workflow for the synthesis of 2,3-Dichlorobutanal is depicted below.
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General Synthesis Workflow for 2,3-Dichlorobutanal

Synthesis Routes

Key Reactions

Butanal

Halogenation

1,3-Butadiene

Chlorination & Oxidation

Butyric Acid Derivative

Halogenation & Reduction

2,3-Dichlorobutanal

Click to download full resolution via product page

General synthesis pathways for 2,3-Dichlorobutanal.

Chemical Reactivity
2,3-Dichlorobutanal exhibits reactivity typical of aldehydes, including:[3]

Nucleophilic Addition: The carbonyl carbon is susceptible to attack by nucleophiles. For

instance, reaction with Grignard reagents can produce secondary alcohols.

Oxidation: Under specific conditions, the aldehyde group can be oxidized to a carboxylic

acid.

Reduction: The carbonyl group can be reduced to a primary alcohol using reducing agents

like sodium borohydride or lithium aluminum hydride.

Biological Activity and Toxicology
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Publicly available scientific literature lacks detailed studies on the specific biological activity,

mechanism of action, or involvement in signaling pathways of 2,3-Dichlorobutanal. Its primary

documented role is as a chemical intermediate.[1][3]

Safety Data Sheets (SDS) indicate that 2,3-Dichlorobutanal is considered toxic and can cause

irritation to the skin, eyes, and respiratory system.[1] Due to its potential environmental

persistence, it is also classified as a potential ecological hazard.[1]

At present, no specific in vitro or in vivo experimental data on the biological effects of 2,3-
Dichlorobutanal, such as IC50 or LD50 values, have been found in the reviewed literature.

Therefore, it is not possible to construct a signaling pathway diagram or provide detailed

experimental protocols for biological assays.

Applications
The known applications of 2,3-Dichlorobutanal are primarily in industrial and synthetic

chemistry:[1][3]

Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals and

pharmaceuticals.

Solvent: It can be used as a solvent in various chemical processes.

Pesticide and Herbicide Production: It is utilized in the manufacturing of certain pesticides

and herbicides.

Conclusion
2,3-Dichlorobutanal (CAS No. 55775-41-2) is a dichlorinated aldehyde with well-defined

chemical and physical properties and established synthetic routes. Its utility is primarily as a

chemical intermediate and solvent. A significant gap exists in the scientific literature regarding

its biological activity, toxicological profile, and potential interactions with biological systems.

Further research is required to elucidate these aspects and to determine any potential

pharmacological or toxicological significance. Professionals handling this compound should

adhere to strict safety protocols as outlined in the available Safety Data Sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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